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molecular formula C16H18BrN B8752011 N,N-dibenzyl-2-bromoethanamine CAS No. 537-11-1

N,N-dibenzyl-2-bromoethanamine

Cat. No. B8752011
CAS RN: 537-11-1
M. Wt: 304.22 g/mol
InChI Key: GOHOPIQYQWZUTC-UHFFFAOYSA-N
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Patent
US08389511B2

Procedure details

To N,N-dibenzyl-2-aminoethanol (18.47 g) was added hexane (150 ml) and DMF (0.3 ml), and thereto was added dropwise thionyl bromide (15.91 g) at 0° C. The mixture was stirred for 15 hours, and to the reaction solution was added a saturated aqueous sodium hydrogen carbonate solution in an ice-bath, and the mixture was extracted with ethyl acetate. The organic layer was washed with water (×2) and a saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (the developing solvent: hexane) to give the title compound (12.80 g).
Name
N,N-dibenzyl-2-aminoethanol
Quantity
18.47 g
Type
reactant
Reaction Step One
Name
hexane
Quantity
150 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
0.3 mL
Type
solvent
Reaction Step One
Name
thionyl bromide
Quantity
15.91 g
Type
reactant
Reaction Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]([CH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)[CH2:9][CH2:10]O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.CCCCCC.S(Br)([Br:27])=O.C(=O)([O-])O.[Na+]>CN(C=O)C>[CH2:1]([N:8]([CH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)[CH2:9][CH2:10][Br:27])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:3.4|

Inputs

Step One
Name
N,N-dibenzyl-2-aminoethanol
Quantity
18.47 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N(CCO)CC1=CC=CC=C1
Name
hexane
Quantity
150 mL
Type
reactant
Smiles
CCCCCC
Name
DMF
Quantity
0.3 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
thionyl bromide
Quantity
15.91 g
Type
reactant
Smiles
S(=O)(Br)Br
Step Three
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 15 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water (×2)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated aqueous sodium chloride solution, dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The obtained residue was purified by silica gel column chromatography (the developing solvent

Outcomes

Product
Details
Reaction Time
 15 h
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)N(CCBr)CC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 12.8 g
YIELD: CALCULATEDPERCENTYIELD 55%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.